Cas no 1213922-61-2 (2-(1R)-1-amino-2-hydroxyethyl-5-bromophenol)

• Product Name: 2-(1R)-1-amino-2-hydroxyethyl-5-bromophenol
• CAS No: 1213922-61-2
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5914796
• PubChem ID: 66515086
• Update Time: 2025-10-22

2-(1R)-1-amino-2-hydroxyethyl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-amino-2-hydroxyethyl-5-bromophenol
• EN300-1912612
• (r)-2-(1-Amino-2-hydroxyethyl)-5-bromophenol
• AKOS015929604
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-5-BROMOPHENOL
• CS-0353815
• 1213922-61-2
• Benzeneethanol, β-amino-4-bromo-2-hydroxy-, (βR)-

• Inchi： 1S/C8H10BrNO2/c9-5-1-2-6(7(10)4-11)8(12)3-5/h1-3,7,11-12H,4,10H2/t7-/m0/s1
• InChI Key： OCMZLIPLJLNCOA-ZETCQYMHSA-N
• SMILES： [C@H](C1C=CC(Br)=CC=1O)(N)CO

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 415.0±40.0 °C(Predicted)
• pka: 8.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-(1R)-1-amino-2-hydroxyethyl-5-bromophenol

Chemical Compound CAS No. 1213922-61-2: A Comprehensive Overview

The chemical compound with CAS No. 1213922-61-2, also known as 5-Bromo-Phenol, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a phenol ring, making it a derivative of phenol with specific functional groups that contribute to its chemical properties and applications.

5-Bromo-Phenol has been extensively studied for its role in various chemical reactions and its potential applications in pharmaceuticals, agrochemicals, and materials science. Recent research has highlighted its ability to act as an intermediate in the synthesis of more complex molecules, particularly in the development of biologically active compounds. For instance, studies have shown that this compound can be used as a building block for creating anti-inflammatory agents and antioxidants due to its electron-donating properties.

The stereochemistry of 5-Bromo-Phenol plays a crucial role in its reactivity and selectivity in chemical reactions. The presence of the bromine atom at the para position of the phenol ring enhances its electrophilic substitution reactivity, making it a valuable substrate for nucleophilic aromatic substitution reactions. This property has been leveraged in the synthesis of novel materials with tailored electronic properties, such as conductive polymers and organic semiconductors.

In terms of synthesis, 5-Bromo-Phenol can be prepared through various methods, including bromination of phenol derivatives and selective oxidation of aromatic alcohols. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes for its production, reducing the environmental footprint associated with traditional synthesis methods.

The biological activity of 5-Bromo-Phenol has also been a focal point of recent studies. Research indicates that this compound exhibits moderate antimicrobial activity against certain bacterial strains, making it a potential candidate for use in antiseptic formulations. Additionally, its ability to scavenge free radicals has positioned it as a promising ingredient in cosmetic products aimed at combating oxidative stress and skin aging.

In conclusion, 5-Bromo-Phenol (CAS No. 1213922-61-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological studies, underscore its importance as a key molecule in modern chemistry.